Tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate
Overview
Description
Tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate (TADMT) is a chemical compound that belongs to the class of thiophene derivatives. It has been widely used in scientific research for its unique chemical properties and potential applications in various fields. In
Scientific Research Applications
Synthesis of Biologically Active Compounds : Tert-butyl derivatives are important intermediates in the synthesis of biologically active compounds, particularly in the field of medicinal chemistry. For instance, tert-Butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate is utilized in synthesizing benziimidazole compounds, which have notable biological activities (Liu Ya-hu, 2010).
Novel Synthetic Compounds and Structures : These compounds are used in creating unique synthetic structures. For example, tert-butyl 3-oxo-2-oxa-5-azabicyclo(2.2.2)octane-5-carboxylate, a novel compound with a unique bicyclo[2.2.2]octane structure, was synthesized and studied for its molecular structure (T. Moriguchi et al., 2014).
Applications in Asymmetric Synthesis : Tert-butyl derivatives are also significant in asymmetric synthesis. An efficient stereoselective synthesis of six stereoisomers of 3, 4-diaminocyclohexane carboxamide, a key intermediate for synthesizing factor Xa inhibitors, demonstrates this application (Xin Wang et al., 2017).
Synthesis of Protected Amino Acids : These compounds are involved in the synthesis of protected amino acids, which are crucial for developing pharmaceuticals. For example, copper-catalyzed Grignard reagents are used to synthesize protected α-amino acids with tert-butyl derivatives (J. Baldwin et al., 1996).
Use in Polymer Chemistry : Tert-butyl derivatives have applications in polymer chemistry, particularly in creating high-performance materials. Ortho-linked polyamides derived from 4-tert-butylcatechol, for example, exhibit high thermal stability and are suitable for making transparent, flexible, and tough films (S. Hsiao et al., 2000).
properties
IUPAC Name |
tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2S/c1-6-7(2)15-9(12)8(6)10(13)14-11(3,4)5/h12H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WETGDVFITDZHRC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C(=O)OC(C)(C)C)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70443440 | |
Record name | tert-Butyl 2-amino-4,5-dimethylthiophene-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70443440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate | |
CAS RN |
108354-76-3 | |
Record name | tert-Butyl 2-amino-4,5-dimethylthiophene-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70443440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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